Cas no 94136-01-3 (8-Quinolinol,5-(2-bromoethyl)-)

• Product Name: 8-Quinolinol,5-(2-bromoethyl)-
• CAS No: 94136-01-3
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 810021
• PubChem ID: 3023742
• Update Time: 2025-04-19

8-Quinolinol,5-(2-bromoethyl)- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinol,5-(2-bromoethyl)-
• 5-(2-bromoethyl)quinolin-8-ol
• NS00040150
• DTXSID50240777
• SCHEMBL10839031
• 94136-01-3
• EINECS 302-974-5

• Inchi： 1S/C11H10BrNO/c12-6-5-8-3-4-10(14)11-9(8)2-1-7-13-11/h1-4,7,14H,5-6H2
• InChI Key： QJLCMWNBAWWWHS-UHFFFAOYSA-N
• SMILES： BrCCC1=CC=C(C2C1=CC=CN=2)O

Computed Properties

• Exact Mass: 250.994577
• Monoisotopic Mass: 250.994577
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.1

Experimental Properties

• Density: 1.563
• Boiling Point: 398.1°Cat760mmHg
• Flash Point: 194.5°C
• Refractive Index: 1.686